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Abstract
(7-Aminoheptyl)dimethylamine, systematically known as N¹,N¹-dimethylheptane-1,7-diamine,

is a versatile bifunctional organic molecule. Its unique structure, featuring a primary amine and

a tertiary amine separated by a flexible seven-carbon aliphatic chain, makes it a valuable

building block in medicinal chemistry and materials science. This guide provides a

comprehensive technical overview of its chemical and physical properties, detailed structural

and spectral analysis, a representative synthesis protocol, and a discussion of its applications

for researchers in drug discovery and chemical development.

Core Chemical Identity and Physicochemical
Properties
N¹,N¹-dimethylheptane-1,7-diamine is an asymmetric diamine. The presence of two distinct

amine functionalities—a nucleophilic primary amine and a basic, sterically hindered tertiary
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amine—governs its reactivity and utility. The heptyl chain provides significant flexibility and

lipophilicity, which can be leveraged to modulate the properties of larger molecular constructs.

While a specific CAS number for N¹,N¹-dimethylheptane-1,7-diamine is not prominently

indexed, its properties can be reliably predicted and extrapolated from its constituent parts and

from data on similar long-chain diamines. For reference, the parent compound, 1,7-

diaminoheptane, is well-characterized under CAS Number 646-19-5.[1][2][3][4]

Table 1: Chemical Identity and Predicted Physicochemical Properties
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Property Value / Identifier Source / Basis

IUPAC Name
N¹,N¹-dimethylheptane-1,7-

diamine
IUPAC Nomenclature

Common Name (7-Aminoheptyl)dimethylamine Trivial Name

Molecular Formula C₉H₂₂N₂ -

Molecular Weight 158.29 g/mol Calculated

Canonical SMILES CN(C)CCCCCCCN Structure

InChI Key
OXAUQAUWLUANLY-

UHFFFAOYSA-N
Structure

Predicted Boiling Point ~220-235 °C

Extrapolated from 1,7-

diaminoheptane (223-225 °C)

and N,N-dimethyl-1,6-

hexanediamine.

Predicted Density ~0.85 g/cm³
Based on similar aliphatic

diamines.

Predicted Solubility

Soluble in water and common

organic solvents (ethanol,

methanol, chloroform).

Polarity of amine groups.

Predicted pKa₁ ~10.8 (for -NH₃⁺)
Typical for primary

alkylammonium ions.

Predicted pKa₂ ~10.2 (for -N(CH₃)₂H⁺)
Typical for tertiary

alkylammonium ions.

Molecular Structure and Spectroscopic Signature
The utility of any chemical tool is intrinsically linked to the ability to confirm its structure.

Although a public spectral database for N¹,N¹-dimethylheptane-1,7-diamine is not readily

available, its spectroscopic characteristics can be confidently predicted based on established

principles and data from analogous structures.[5]
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Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
The proton NMR spectrum is expected to be characteristic and readily interpretable:

δ ~2.65 ppm (t, 2H, J ≈ 7.5 Hz): Methylene protons (C7) adjacent to the primary amine (-

CH₂-NH₂). This signal is analogous to the terminal methylene protons in 1,7-

diaminoheptane.[5]

δ ~2.23 ppm (t, 2H, J ≈ 7.5 Hz): Methylene protons (C1) adjacent to the tertiary

dimethylamine (-CH₂-N(CH₃)₂).

δ ~2.20 ppm (s, 6H): The two equivalent methyl groups on the tertiary amine (-N(CH₃)₂). This

singlet is a hallmark of the dimethylamino group.

δ ~1.4-1.6 ppm (m, 4H): Methylene protons at C2 and C6.

δ ~1.3 ppm (m, 6H): Methylene protons at C3, C4, and C5, which form a broad, complex

multiplet.

δ ~1.2 ppm (br s, 2H): Protons of the primary amine (-NH₂). This signal is typically broad and

its chemical shift can vary with concentration and solvent.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)
The carbon spectrum provides a clear map of the aliphatic backbone:

δ ~59.5 ppm: Methylene carbon (C1) adjacent to the dimethylamino group.

δ ~45.4 ppm: Methyl carbons of the dimethylamino group.

δ ~42.5 ppm: Methylene carbon (C7) adjacent to the primary amino group.

δ ~34.0 ppm: Methylene carbon (C6).

δ ~32.0 - 27.0 ppm: A cluster of signals for the internal methylene carbons (C2, C3, C4, C5).

Predicted Mass Spectrum (Electron Ionization)
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Mass spectrometry is critical for confirming molecular weight and identifying key structural

motifs through fragmentation.

Molecular Ion (M⁺): An ion at m/z = 158 corresponding to [C₉H₂₂N₂]⁺. Due to the nitrogen

rule, the molecular weight is an even number, consistent with the presence of two nitrogen

atoms.

Base Peak (m/z = 58): The most prominent peak is expected to be at m/z 58. This fragment,

[CH₂=N(CH₃)₂]⁺, is formed by the characteristic alpha-cleavage adjacent to the tertiary

amine. This is a highly stable iminium cation and a diagnostic peak for the N,N-

dimethylamino moiety.[6][7][8]

Other Key Fragments:

m/z = 30: [CH₂=NH₂]⁺, resulting from alpha-cleavage at the primary amine end.

m/z = 143: [M-15]⁺, corresponding to the loss of a methyl radical (•CH₃).

m/z = 100: [M-58]⁺ or fragments resulting from cleavage at the C6-C7 bond.

Synthesis and Chemical Reactivity
As a specialized building block, N¹,N¹-dimethylheptane-1,7-diamine is not typically produced on

a large industrial scale but can be readily synthesized in a laboratory setting. A robust and

logical approach involves the selective functionalization of a C7 precursor.

Representative Synthesis Protocol
This protocol describes a two-step synthesis starting from 7-amino-1-heptanol, employing

reductive amination. This method is chosen for its high efficiency and common use in medicinal

chemistry for installing N,N-dimethyl groups.

Step 1: N,N-Dimethylation of 7-amino-1-heptanol

Reaction Setup: To a solution of 7-amino-1-heptanol (1.0 eq) in methanol (MeOH, ~0.2 M),

add aqueous formaldehyde (37 wt. %, 2.5 eq) and sodium cyanoborohydride (NaBH₃CN, 1.5

eq).
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Causality: Formaldehyde reacts with the primary amine to form a transient iminium ion.

Sodium cyanoborohydride is a mild reducing agent that selectively reduces the iminium

ion to the tertiary amine without reducing the aldehyde, preventing over-alkylation.

Methanol is an excellent solvent for all reactants.

Execution: Stir the reaction mixture at room temperature for 12-18 hours. Monitor the

reaction progress by TLC or LC-MS until the starting material is consumed.

Workup: Carefully quench the reaction by adding aqueous HCl (1 M) until gas evolution

ceases (to destroy excess NaBH₃CN). Basify the mixture with NaOH (2 M) to pH > 12 and

extract with dichloromethane (DCM, 3x).

Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate

under reduced pressure to yield 7-(dimethylamino)heptan-1-ol, which is often used in the

next step without further purification.

Step 2: Conversion of Hydroxyl to Primary Amine

Reaction Setup: Dissolve the crude 7-(dimethylamino)heptan-1-ol (1.0 eq) in anhydrous

DCM (~0.1 M). Cool the solution to 0 °C and add triethylamine (Et₃N, 1.5 eq) followed by the

dropwise addition of methanesulfonyl chloride (MsCl, 1.2 eq).

Causality: MsCl converts the primary alcohol into a good leaving group (mesylate).

Triethylamine acts as a base to neutralize the HCl generated.

Mesylate Formation: Allow the reaction to warm to room temperature and stir for 2-4 hours.

Azide Displacement: To the reaction mixture, add sodium azide (NaN₃, 3.0 eq) dissolved in a

minimal amount of DMF. Heat the mixture to 60-70 °C and stir for 12 hours.

Causality: The azide ion (N₃⁻) is a strong nucleophile that displaces the mesylate via an

Sₙ2 reaction to form an alkyl azide.

Reduction to Amine: Cool the mixture, dilute with water, and extract with ether. Concentrate

the organic phase. Dissolve the crude azide in THF, add lithium aluminum hydride (LiAlH₄,

1.5 eq) portion-wise at 0 °C. Stir at room temperature for 4 hours.
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Causality: LiAlH₄ is a powerful reducing agent that cleanly reduces the azide to the

primary amine.

Final Workup & Purification: Carefully quench the reaction by sequential addition of water,

15% NaOH (aq), and water (Fieser workup). Filter the resulting solids, dry the filtrate over

Na₂SO₄, and concentrate. Purify the final product by vacuum distillation or column

chromatography to yield N¹,N¹-dimethylheptane-1,7-diamine.

7-Amino-1-heptanol

Intermediate Iminium Ion

  HCHO (aq)

7-(Dimethylamino)heptan-1-ol

  NaBH3CN

7-Azido-N,N-dimethylheptan-1-amine

1. MsCl, Et3N
2. NaN3

N¹,N¹-Dimethylheptane-1,7-diamine

Click to download full resolution via product page

Caption: Representative synthesis of (7-Aminoheptyl)dimethylamine.

Applications in Research and Drug Development
The primary value of N¹,N¹-dimethylheptane-1,7-diamine lies in its role as a heterobifunctional

linker. In drug discovery, particularly in the development of new modalities like Proteolysis-

Targeting Chimeras (PROTACs), the linker that connects the two active "warheads" is not

merely a passive spacer.[9][10] Its length, rigidity, and chemical nature are critical determinants

of a molecule's efficacy and pharmacokinetic properties.[10][11]

Key Application Areas:
Linkerology in PROTACs: The seven-carbon chain provides a flexible tether of a specific

length (~8-10 Å) to optimally orient a target protein ligand and an E3 ligase ligand for efficient

ubiquitination and subsequent protein degradation.[12] The primary amine serves as a

versatile chemical handle for conjugation to one ligand (e.g., via amide bond formation),

while the tertiary amine can remain as a basic center to improve solubility or engage in

hydrogen bonding.
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Scaffold for Combinatorial Libraries: The differential reactivity of the two amines allows for

sequential, controlled synthesis. The primary amine can be acylated or reductively aminated

first, followed by reactions involving the tertiary amine (e.g., salt formation), enabling the

rapid generation of diverse compound libraries.

Modulation of Physicochemical Properties: Incorporating this diamine into a larger molecule

introduces a flexible, lipophilic chain and a basic center, which can be used to tune

properties like solubility, cell permeability, and metabolic stability.

(7-Aminoheptyl)dimethylamine

Primary Amine (-NH₂) Tertiary Amine (-NMe₂)
Heptyl Chain Linker

Functional PROTAC Molecule

Target Protein Ligand

Conjugation Site 1
(e.g., Amide bond)

E3 Ligase Ligand

Conjugation Site 2
(or remains as basic center)

Click to download full resolution via product page

Caption: Role as a heterobifunctional linker in drug discovery.

Safety and Handling
As a corrosive aliphatic diamine, N¹,N¹-dimethylheptane-1,7-diamine requires careful handling

to prevent injury. The safety profile is expected to be similar to that of 1,7-diaminoheptane.[1]

Hazard Classification: Expected to be classified as Corrosive. Causes severe skin burns and

eye damage.[1]

Personal Protective Equipment (PPE): Always handle in a chemical fume hood. Wear

chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face
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shield.

Handling: Avoid inhalation of vapors and direct contact with skin and eyes. Keep away from

strong oxidizing agents and acids.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of as hazardous chemical waste in accordance with local, state, and

federal regulations.

Conclusion
(7-Aminoheptyl)dimethylamine is a highly functional and synthetically accessible building

block. Its value is defined by its bifunctional nature, combining a reactive primary amine, a

basic tertiary amine, and a flexible aliphatic spacer. For researchers in medicinal chemistry, it

offers a powerful tool for linkerology studies, enabling the precise assembly and optimization of

complex molecules like PROTACs. Understanding its predicted chemical properties,

spectroscopic signatures, and reactivity is essential for its effective application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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